Cas no 2228472-45-3 ((1,2-dimethyl-1H-indol-3-yl)methanesulfonyl fluoride)

• Product Name: (1,2-dimethyl-1H-indol-3-yl)methanesulfonyl fluoride
• CAS No: 2228472-45-3
• MF: C₁₁H₁₂FNO₂S
• MW: 241.281885147095
• CID: 6570906
• PubChem ID: 165764495
• Update Time: 2025-05-25

(1,2-dimethyl-1H-indol-3-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (1,2-dimethyl-1H-indol-3-yl)methanesulfonyl fluoride
• EN300-2006328
• 2228472-45-3

• Inchi： 1S/C11H12FNO2S/c1-8-10(7-16(12,14)15)9-5-3-4-6-11(9)13(8)2/h3-6H,7H2,1-2H3
• InChI Key： CVPHDVJEEJOQAK-UHFFFAOYSA-N
• SMILES： S(CC1=C(C)N(C)C2C=CC=CC1=2)(=O)(=O)F

Computed Properties

• Exact Mass: 241.05727796g/mol
• Monoisotopic Mass: 241.05727796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 47.4Ų

Additional information on (1,2-dimethyl-1H-indol-3-yl)methanesulfonyl fluoride

Introduction to (1,2-dimethyl-1H-indol-3-yl)methanesulfonyl fluoride and its CAS No. 2228472-45-3

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology, with each molecule holding the potential to revolutionize therapeutic approaches. Among these, (1,2-dimethyl-1H-indol-3-yl)methanesulfonyl fluoride, identified by its CAS number 2228472-45-3, has emerged as a compound of significant interest in the field. This introduction aims to provide a comprehensive overview of this compound, its applications, and its relevance in contemporary research.

The structure of (1,2-dimethyl-1H-indol-3-yl)methanesulfonyl fluoride is characterized by a complex arrangement of atoms that contributes to its unique chemical properties. The indole core, a heterocyclic aromatic ring system, is a common motif in biologically active molecules. The presence of two methyl groups at the 1 and 2 positions enhances the steric environment around the indole ring, influencing its reactivity and interaction with biological targets. The methanesulfonyl fluoride moiety introduces a highly reactive sulfonyl group, which is frequently utilized in synthetic chemistry for the introduction of sulfonyl groups into various organic molecules.

In recent years, there has been a growing interest in indole derivatives due to their diverse biological activities. These compounds have been explored for their potential in treating a range of diseases, including cancer, inflammation, and neurological disorders. The specific modification of the indole ring with (1,2-dimethyl-1H-indol-3-yl)methanesulfonyl fluoride has led to the development of novel molecules with enhanced pharmacological properties. For instance, studies have shown that derivatives of this compound exhibit significant inhibitory effects on certain enzymes involved in cancer progression.

The reactivity of the sulfonyl fluoride group in (1,2-dimethyl-1H-indol-3-yl)methanesulfonyl fluoride makes it an invaluable tool in medicinal chemistry. Sulfonyl fluorides are known for their ability to participate in nucleophilic substitution reactions, allowing for the facile introduction of sulfonyl groups into other molecules. This property has been leveraged in the synthesis of various bioactive compounds, including drug candidates and research tools. The compound's versatility has made it a preferred choice for chemists working on the development of new therapeutic agents.

Recent advancements in synthetic methodologies have further highlighted the importance of (1,2-dimethyl-1H-indol-3-yl)methanesulfonyl fluoride. Techniques such as transition metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex indole derivatives. These methods have not only improved the yield and purity of target compounds but also opened up new avenues for structural diversification. The ability to precisely modify the indole core has led to the discovery of novel analogs with improved pharmacokinetic profiles and reduced side effects.

The pharmaceutical industry has taken note of these developments and is actively exploring (1,2-dimethyl-1H-indol-3-yl)methanesulfonyl fluoride as a key intermediate in drug discovery programs. Several companies have patented processes involving this compound, underscoring its commercial significance. Researchers are particularly interested in its potential as a scaffold for developing small-molecule inhibitors targeting disease-causing proteins. The compound's unique structural features make it an attractive candidate for designing molecules that can interact selectively with biological targets.

Moreover, the use of computational methods has enhanced our understanding of how (1,2-dimethyl-1H-indol-3-yl)methanesulfonyl fluoride interacts with biological systems. Molecular modeling studies have provided insights into its binding affinity and mode of action at various biological targets. These insights are crucial for optimizing drug candidates and predicting their efficacy in vivo. The integration of experimental data with computational predictions has become standard practice in modern drug discovery, ensuring that compounds like (1,2-dimethyl-1H-indol-3-yl)methanesulfonyl fluoride are thoroughly evaluated before moving into clinical trials.

The future prospects for (1,2-dimethyl-1H-indol-3-yl)methanesulfonyl fluoride are promising, with ongoing research expected to uncover new applications and therapeutic potentials. As our understanding of complex biological systems continues to grow, so does the demand for innovative chemical tools to study and modulate these systems. The compound's unique properties make it well-suited for addressing some of the most challenging problems in medicine today.

In conclusion,(1,2-dimethyl-1H-indol-3-yl)methanesulfonyl fluoride (CAS No. 2228472-45-3) represents a significant advancement in chemical biology and pharmaceutical research. Its versatile reactivity and structural features have made it an indispensable tool for scientists working on drug discovery and development. As we continue to explore its potential applications,(1,2-dimethyl-1H-indol-3-yl)methanesulfonyl fluoride is poised to play a crucial role in shaping the future of medicine.